Cas no 215865-15-9 (Phenol, 4-(cyclohexylmethoxy)-)

Phenol, 4-(cyclohexylmethoxy)- structure
215865-15-9 structure
Product Name:Phenol, 4-(cyclohexylmethoxy)-
CAS No:215865-15-9
MF:C13H18O2
MW:206.280824184418
CID:1408679
PubChem ID:43143392
Update Time:2025-04-20

Phenol, 4-(cyclohexylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(cyclohexylmethoxy)-
    • 215865-15-9
    • A1-10093
    • 4-Cyclohexylmethoxyphenol
    • SCHEMBL3726896
    • 4-Cyclohexylmethoxy-phenol
    • 4-(cyclohexylmethoxy)phenol
    • Inchi: 1S/C13H18O2/c14-12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11/h6-9,11,14H,1-5,10H2
    • InChI Key: APSOCOPHKWKYNH-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)O)CC1CCCCC1

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
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